Cas no 38806-37-0 (3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

• Product Name: 3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• CAS No: 38806-37-0
• MF: C₁₂H₁₂N₅O₆P
• MW: 353.227342605591
• CID: 315878
• PubChem ID: 170118
• Update Time: 2025-04-19

3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• (4aR,6R,7R,7aS)-2-hydroxy-6-imidazo[2,1-f]purin-3-yl-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• 1,N(6)-Ethenoadenosine3',5'-cyclic monophosphate
• 38806-37-0
• Etheno-cyclic amp
• 2,7-Dihydroxy-6-(3H-imidazo[2,1-i]purin-3-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• DTXSID00959605
• 1,N(6)-Ethenoadenosine 3',5'-monophosphate
• 3-(3,5-O-Phosphinico-beta-D-ribofuranosyl)-3H-imidazo(2,1-i) purine
• 1,N(6)-Etheno-cAMP

• Inchi： 1S/C12H12N5O6P/c18-8-9-6(3-21-24(19,20)23-9)22-12(8)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17/h1-2,4-6,8-9,12,18H,3H2,(H,19,20)/t6-,8-,9-,12-/m1/s1
• InChI Key： YQXDYNIFOXNXEP-WOUKDFQISA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C5=NC=CN5C=NC3=4)O2)O)O1

Computed Properties

• Exact Mass: 353.05266
• Monoisotopic Mass: 353.05252012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 133.23